Cas no 1361824-81-8 (2-Nitro-3-(trifluoromethoxy)pyridine)
2-Nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Nitro-3-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C6H3F3N2O3/c7-6(8,9)14-4-2-1-3-10-5(4)11(12)13/h1-3H
- InChI Key: OSYNXEUKKDKKKL-UHFFFAOYSA-N
- SMILES: C1([N+]([O-])=O)=NC=CC=C1OC(F)(F)F
2-Nitro-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBV0114-1G |
2-nitro-3-(trifluoromethoxy)pyridine |
1361824-81-8 | 95% | 1g |
¥ 1,788.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBV0114-100mg |
2-nitro-3-(trifluoromethoxy)pyridine |
1361824-81-8 | 95% | 100mg |
¥534.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBV0114-250mg |
2-nitro-3-(trifluoromethoxy)pyridine |
1361824-81-8 | 95% | 250mg |
¥713.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBV0114-500mg |
2-nitro-3-(trifluoromethoxy)pyridine |
1361824-81-8 | 95% | 500mg |
¥1194.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBV0114-1g |
2-nitro-3-(trifluoromethoxy)pyridine |
1361824-81-8 | 95% | 1g |
¥1788.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBV0114-100.0mg |
2-nitro-3-(trifluoromethoxy)pyridine |
1361824-81-8 | 95% | 100.0mg |
¥534.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBV0114-250.0mg |
2-nitro-3-(trifluoromethoxy)pyridine |
1361824-81-8 | 95% | 250.0mg |
¥713.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBV0114-500.0mg |
2-nitro-3-(trifluoromethoxy)pyridine |
1361824-81-8 | 95% | 500.0mg |
¥1194.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBV0114-1.0g |
2-nitro-3-(trifluoromethoxy)pyridine |
1361824-81-8 | 95% | 1.0g |
¥1788.0000 | 2025-04-12 |
2-Nitro-3-(trifluoromethoxy)pyridine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-Nitro-3-(trifluoromethoxy)pyridine
Introduction to 2-Nitro-3-(trifluoromethoxy)pyridine (CAS No. 1361824-81-8)
2-Nitro-3-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1361824-81-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic molecule features a nitro group and a trifluoromethoxy substituent, making it a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural attributes have garnered attention for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.
The nitro group at the 2-position and the trifluoromethoxy group at the 3-position of the pyridine ring contribute to the compound's reactivity and electronic properties. The electron-withdrawing nature of the nitro group enhances electrophilic aromatic substitution reactions, while the electron-donating effect of the trifluoromethoxy group influences the overall electronic distribution across the ring. This balance makes 2-Nitro-3-(trifluoromethoxy)pyridine a valuable building block for constructing more complex scaffolds.
In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. The presence of both nitro and trifluoromethoxy groups in 2-Nitro-3-(trifluoromethoxy)pyridine suggests potential interactions with biological targets such as enzymes and receptors. Researchers have explored its utility in designing compounds with antimicrobial, anti-inflammatory, and anticancer properties.
One of the most compelling aspects of 2-Nitro-3-(trifluoromethoxy)pyridine is its role as a precursor in synthesizing more intricate molecules. For instance, it can undergo reduction to form 2-amino-3-(trifluoromethoxy)pyridine, which is a key intermediate in the preparation of kinase inhibitors. These inhibitors are particularly relevant in oncology, where targeting aberrant signaling pathways is crucial for cancer treatment. The trifluoromethoxy group, in particular, has been shown to enhance metabolic stability and binding affinity in drug candidates.
Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The fluorine atoms introduce rigidity to the molecular structure and can improve pharmacokinetic profiles by increasing lipophilicity and reducing metabolic degradation. In this context, 2-Nitro-3-(trifluoromethoxy)pyridine serves as a strategic starting point for developing novel fluorinated pyridine derivatives with enhanced biological activity.
The synthesis of 2-Nitro-3-(trifluoromethoxy)pyridine typically involves nitration of 3-trifluoromethoxypyridine or other related precursors under controlled conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and metal-catalyzed cross-coupling reactions, have been employed to optimize yields and purity. These techniques ensure that researchers obtain high-quality starting materials for further derivatization.
In addition to its pharmaceutical applications, 2-Nitro-3-(trifluoromethoxy)pyridine has found utility in materials science. Its ability to act as a ligand or building block for coordination complexes has been explored in catalysis and sensor development. The electron-rich nature of the pyridine ring allows for interactions with transition metals, facilitating various chemical transformations.
The growing body of research on 2-Nitro-3-(trifluoromethoxy)pyridine underscores its significance as a versatile intermediate. As synthetic chemistry continues to evolve, new methodologies for functionalizing this compound are likely to emerge, further expanding its applications in drug discovery and material science. Collaborative efforts between academia and industry will be essential to fully harness its potential.
Future directions may include exploring derivatives of 2-Nitro-3-(trifluoromethoxy)pyridine that exhibit improved selectivity or reduced toxicity. Computational modeling and high-throughput screening techniques can accelerate the identification of promising candidates for further optimization. By leveraging cutting-edge technologies, researchers can accelerate the translation of laboratory findings into clinical applications.
In conclusion, 2-Nitro-3-(trifluoromethoxy)pyridine (CAS No. 1361824-81-8) represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an attractive scaffold for developing novel bioactive molecules, while its role as an intermediate continues to be refined through innovative synthetic strategies. As research progresses, this compound is poised to play an increasingly important role in advancing chemical biology and therapeutic innovation.
1361824-81-8 (2-Nitro-3-(trifluoromethoxy)pyridine) Related Products
- 1804626-47-8(3-Hydroxy-4-methyl-2-nitro-5-(trifluoromethoxy)pyridine)
- 1806729-21-4(2-Iodo-3-methoxy-6-nitro-5-(trifluoromethoxy)pyridine)
- 1805982-92-6(3-Hydroxy-5-methoxy-2-nitro-4-(trifluoromethoxy)pyridine)
- 1804767-61-0(4-(Aminomethyl)-5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine)
- 1804772-53-9(3-Hydroxy-6-methoxy-2-nitro-5-(trifluoromethoxy)pyridine)
- 391906-80-2(Pyridine, 2-nitro-3-phenoxy-)
- 1111637-77-4(3-(Difluoromethoxy)-2-nitropyridine)
- 20265-37-6(3-Methoxy-2-nitropyridine)
- 111451-29-7(2-Pyridinamine,3,5-dimethoxy-6-nitro-)
- 1804312-78-4(3-Hydroxy-2-methyl-6-nitro-5-(trifluoromethoxy)pyridine)